Cas no 921773-46-8 (N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyacetamide)

• Product Name: N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyacetamide
• CAS No: 921773-46-8
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 6156450
• PubChem ID: 20933146
• Update Time: 2025-06-25

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyacetamide
• N-(1-ethyl-2-oxoindolin-5-yl)-2-phenoxyacetamide
• AKOS001997870
• F2257-0012
• N-(1-ethyl-2-oxo-3H-indol-5-yl)-2-phenoxyacetamide
• 921773-46-8

• Inchi： 1S/C18H18N2O3/c1-2-20-16-9-8-14(10-13(16)11-18(20)22)19-17(21)12-23-15-6-4-3-5-7-15/h3-10H,2,11-12H2,1H3,(H,19,21)
• InChI Key： BOUQDEIHORKJNR-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C=CC=2N1CC)NC(COC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyacetamide

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyacetamide: A Comprehensive Overview

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyacetamide (CAS No. 921773-46-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its CAS number or its full chemical name, is a derivative of indole and phenoxyacetamide, which are both well-known scaffolds in drug discovery and development. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The molecular structure of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyacetamide consists of an indole ring system with a ketone group at the 2-position and an ethyl substituent at the 1-position. The phenoxyacetamide moiety is attached to the 5-position of the indole ring. This combination of functional groups imparts specific biological activities that have been the focus of numerous research studies.

Recent studies have highlighted the potential of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyacetamide as a neuroprotective agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent antioxidant and anti-inflammatory properties. These properties are crucial in mitigating oxidative stress and inflammation, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Furthermore, preclinical studies have shown that N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-phenoxyacetamide can cross the blood-brain barrier (BBB) efficiently. This ability is essential for any compound intended to treat central nervous system (CNS) disorders. The BBB is a highly selective permeability barrier that protects the brain from harmful substances while allowing essential nutrients to pass through. Compounds that can effectively cross this barrier have a higher likelihood of reaching their target sites in the brain and exerting their therapeutic effects.

In addition to its neuroprotective properties, N-(1-ethyl-2-o xo - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) - 2 - phenoxyacetamide has also shown promise as an anticancer agent. Research conducted by a team at the National Cancer Institute found that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis (programmed cell death) and the inhibition of angiogenesis (the formation of new blood vessels), which are critical processes in tumor progression.

The pharmacokinetic profile of N-(1-ethyl-2-o xo - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) - 2 - phenoxyacetamide has been extensively studied to understand its behavior in biological systems. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a moderate half-life, which allows for sustained therapeutic effects without frequent dosing.

To further explore its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of N-(1-e thyl - 2-o xo - 2 , 3 - dihydro - 1 H - indol - 5-y l ) - 2-p henoxyacetamide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-(1-e thyl - 2-o xo - 2 , 3 - dihydro - 1 H - indol - 5-y l ) - 2-p henoxyacetamide (CAS No. 921773-46-8) is a multifaceted compound with significant potential in both neurodegenerative disease treatment and cancer therapy. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing medical treatments for various conditions.